Cas no 821776-75-4 (Benzonitrile, 4-(butylpropylamino)-2-chloro-)

• Product Name: Benzonitrile, 4-(butylpropylamino)-2-chloro-
• CAS No: 821776-75-4
• MF: C₁₄H₁₉ClN₂
• MW: 250.767062425613
• CID: 697300
• PubChem ID: 11817577
• Update Time: 2025-04-19

Benzonitrile, 4-(butylpropylamino)-2-chloro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(butylpropylamino)-2-chloro-
• 4-(butylpropylamino)-2-chloroBenzonitrile
• 4-[butyl(propyl)amino]-2-chlorobenzonitrile
• DTXSID50473604
• FT-0761317
• SCHEMBL3060094
• 821776-75-4

• Inchi： 1S/C14H19ClN2/c1-3-5-9-17(8-4-2)13-7-6-12(11-16)14(15)10-13/h6-7,10H,3-5,8-9H2,1-2H3
• InChI Key： UMIIVWQJQXMUNU-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=CC(=C1)N(CCC)CCCC

Computed Properties

• Exact Mass: 250.1236763g/mol
• Monoisotopic Mass: 250.1236763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 27Ų